Cas no 14521-59-6 (1H-Pyrazole,4-ethyl-4,5-dihydro-1-octyl-5-propyl-)

• Product Name: 1H-Pyrazole,4-ethyl-4,5-dihydro-1-octyl-5-propyl-
• CAS No: 14521-59-6
• MF: C₁₆H₃₂N₂
• MW: 252.438684463501
• CID: 213652
• PubChem ID: 266163
• Update Time: 2025-04-19

1H-Pyrazole,4-ethyl-4,5-dihydro-1-octyl-5-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,4-ethyl-4,5-dihydro-1-octyl-5-propyl-
• NSC-103374
• NSC103374
• 4-ethyl-2-octyl-3-propyl-3,4-dihydropyrazole
• 14521-59-6
• DTXSID70295623

• Inchi： 1S/C16H32N2/c1-4-7-8-9-10-11-13-18-16(12-5-2)15(6-3)14-17-18/h14-16H,4-13H2,1-3H3
• InChI Key： JGVBRDGBMFPRKK-UHFFFAOYSA-N
• SMILES： N1(CCCCCCCC)C(CCC)C(C=N1)CC

Computed Properties

• Exact Mass: 252.25676
• Monoisotopic Mass: 252.257
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 15.6Ų

Experimental Properties

• Density: 0.91
• Boiling Point: 335.3°Cat760mmHg
• Flash Point: 156.6°C
• Refractive Index: 1.495
• PSA: 15.6